Cas no 725253-18-9 (2-((4-Chlorophenyl)amino)-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-((4-Chlorophenyl)amino)-2-(thiophen-2-yl)acetic acid
• CAS No: 725253-18-9
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• CID: 5696848
• PubChem ID: 2757764
• Update Time: 2025-05-23

2-((4-Chlorophenyl)amino)-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chlorophenyl)amino)-2-(thiophen-2-yl)aceticacid
• 725253-18-9
• (4-Chloro-phenylamino)-thiophen-2-yl-acetic acid
• 2-((4-Chlorophenyl)amino)-2-(thiophen-2-yl)acetic acid
• AKOS010602945
• 2-Thiopheneacetic acid, α-[(4-chlorophenyl)amino]-

• MDL： MFCD04116998
• Inchi： 1S/C12H10ClNO2S/c13-8-3-5-9(6-4-8)14-11(12(15)16)10-2-1-7-17-10/h1-7,11,14H,(H,15,16)
• InChI Key： NUCYUYSTLBUSRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(=O)O)C1=CC=CS1

Computed Properties

• Exact Mass: 267.0120774g/mol
• Monoisotopic Mass: 267.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• Boiling Point: 474.0±40.0 °C(Predicted)
• pka: 3.13±0.10(Predicted)

Additional information on 2-((4-Chlorophenyl)amino)-2-(thiophen-2-yl)acetic acid

2-((4-Chlorophenyl)amino)-2-(thiophen-2-yl)acetic Acid (CAS No. 725253-18-9): A Comprehensive Overview

The compound 2-((4-Chlorophenyl)amino)-2-(thiophen-2-yl)acetic acid (CAS No. 725253-18-9) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique combination of functional groups, which include an amino group attached to a chlorophenyl ring and a thiophene moiety. The presence of these groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions. In the case of 2-((4-Chlorophenyl)amino)-2-(thiophen-2-yl)acetic acid, the thiophene moiety plays a crucial role in enhancing the molecule's pharmacokinetic properties, such as absorption and bioavailability.

The chlorophenyl group in this compound contributes to its hydrophobicity, which is essential for interactions with biological targets. Additionally, the amino group attached to the chlorophenyl ring introduces hydrogen bonding capabilities, further enhancing the molecule's ability to interact with proteins and enzymes. This combination of functional groups makes 725253-18-9 a promising candidate for use in targeted drug delivery systems.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of 725253-18-9, reducing production costs and improving yield. One such method involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate reaction times while maintaining product purity. This approach aligns with the growing trend toward green chemistry, emphasizing sustainability and efficiency in chemical processes.

In terms of biological activity, 725253-18-9 has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory pathways. For instance, studies have shown that this compound effectively inhibits cyclooxygenase (COX)-1 and COX-2 enzymes, which are central players in inflammation and pain signaling. These findings suggest that 725253-18-9 could serve as a lead compound for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

Moreover, 725253-18-9 has shown promise in anticancer research. Preclinical studies indicate that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to target specific signaling pathways that are overactive in cancer cells but not in healthy tissues.

The versatility of 725253-18-9 extends beyond pharmaceutical applications. Researchers have explored its potential as a building block for advanced materials, such as conductive polymers and sensors. The thiophene moiety's inherent conductivity makes it an attractive component for these applications, particularly in the development of organic electronics.

In conclusion, 725253-18-9 stands out as a multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its unique structure, combined with recent advancements in synthesis and biological characterization, positions it as a valuable asset for future research and development efforts.